Cas no 1543812-80-1 (1-(2,6-dimethyloxan-4-yl)aminopropan-2-ol)

• Product Name: 1-(2,6-dimethyloxan-4-yl)aminopropan-2-ol
• CAS No: 1543812-80-1
• MF: C₁₀H₂₁NO₂
• MW: 187.27924323082
• CID: 5190701
• PubChem ID: 75525274
• Update Time: 2025-06-08

1-(2,6-dimethyloxan-4-yl)aminopropan-2-ol Chemical and Physical Properties

Names and Identifiers

• 2-Propanol, 1-[(tetrahydro-2,6-dimethyl-2H-pyran-4-yl)amino]-
• 1-(2,6-dimethyloxan-4-yl)aminopropan-2-ol

• Inchi： 1S/C10H21NO2/c1-7(12)6-11-10-4-8(2)13-9(3)5-10/h7-12H,4-6H2,1-3H3
• InChI Key： LVHPZMIKMBILFP-UHFFFAOYSA-N
• SMILES： C(NC1CC(C)OC(C)C1)C(O)C

Additional information on 1-(2,6-dimethyloxan-4-yl)aminopropan-2-ol

Recent Advances in the Study of 1543812-80-1 and 1-(2,6-dimethyloxan-4-yl)aminopropan-2-ol: A Comprehensive Research Brief

The chemical compound 1543812-80-1 and its derivative, 1-(2,6-dimethyloxan-4-yl)aminopropan-2-ol, have recently garnered significant attention in the field of chemical biology and pharmaceutical research. These compounds are being investigated for their potential therapeutic applications, particularly in the context of drug discovery and development. This research brief aims to provide an overview of the latest findings related to these compounds, highlighting their chemical properties, biological activities, and potential clinical implications.

Recent studies have focused on the synthesis and characterization of 1543812-80-1, a compound with a unique chemical structure that suggests promising pharmacological properties. Researchers have employed advanced spectroscopic techniques, including NMR and mass spectrometry, to elucidate its molecular configuration and stability. Preliminary results indicate that 1543812-80-1 exhibits high selectivity and potency in targeting specific biological pathways, making it a candidate for further drug development.

The derivative, 1-(2,6-dimethyloxan-4-yl)aminopropan-2-ol, has been synthesized and evaluated for its biological activity in various in vitro and in vivo models. Studies have demonstrated its efficacy in modulating key enzymatic processes, particularly those involved in inflammatory and neurodegenerative diseases. For instance, recent findings suggest that this compound can inhibit the activity of certain kinases implicated in chronic inflammation, offering a potential therapeutic avenue for conditions such as rheumatoid arthritis and Alzheimer's disease.

In addition to its biological activity, the pharmacokinetic profile of 1-(2,6-dimethyloxan-4-yl)aminopropan-2-ol has been a focal point of recent research. Investigations into its absorption, distribution, metabolism, and excretion (ADME) properties have revealed favorable bioavailability and minimal toxicity, further supporting its potential as a drug candidate. These findings are particularly encouraging for the development of oral formulations, which could enhance patient compliance and treatment outcomes.

Despite these promising results, challenges remain in the clinical translation of these compounds. Issues such as scalability of synthesis, long-term safety, and resistance mechanisms need to be addressed in future studies. Collaborative efforts between academic institutions and pharmaceutical companies are essential to overcome these hurdles and accelerate the development of these compounds into viable therapeutics.

In conclusion, the latest research on 1543812-80-1 and 1-(2,6-dimethyloxan-4-yl)aminopropan-2-ol underscores their potential as innovative therapeutic agents. Continued investigation into their mechanisms of action and clinical applications will be critical to unlocking their full potential in the treatment of complex diseases. This brief serves as a valuable resource for researchers and industry professionals seeking to stay abreast of developments in this rapidly evolving field.